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Compound of Interest

Compound Name: alpha-Cyclopropylbenzyl alcohol

CAS No.: 63226-80-2

Cat. No.: B7771042

Get Quote

CAS: 1007-03-0 | Formula:

| Synonyms: Cyclopropyl(phenyl)methanol[1][2][3]

Executive Summary & Operational Context
As a Senior Application Scientist, I often observe that researchers treat all "benzylic alcohols"

as generic organic waste. This is a procedural error when handling

-Cyclopropylbenzyl alcohol. Unlike standard benzyl alcohol, this compound contains a strained
cyclopropyl ring (~27.5 kcal/mol strain energy) adjacent to a secondary alcohol.[1][2]

While not an explosive peroxide former, this structural motif introduces acid-sensitivity.[1][2] In

the presence of strong Lewis or Brønsted acids (common in "mixed organic" waste streams),

the cyclopropyl ring can undergo rapid, exothermic ring-opening rearrangement (homoallyl

rearrangement).[1][2]

Core Directive: This compound must be segregated from acidic waste streams to prevent

uncontrolled exotherms in waste containers.[1][2]
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Physicochemical Profile & Safety Data
Data consolidated for waste characterization.

Property Value Operational Implication

Physical State
Viscous Liquid / Low-melting

Solid

May require dissolution in

solvent for transfer.[1][2]

Boiling Point 130–135 °C (at 18 mmHg)

Low volatility; inhalation risk is

primarily from aerosols/mists.

[1][2]

Flash Point ~148 °C (Closed Cup)

Combustible (Class IIIB).[1][2]

High flash point means it

requires a fuel source to burn

in an incinerator.[1][2]

Water Solubility Low / Immiscible

Do not dispose of via

sink/drain.[1][2] It will phase

separate and coat plumbing.[1]

[2]

GHS Hazards H315, H319, H335
Irritant to eyes, skin, and

respiratory tract.[1]

Reactivity Acid-Labile

CRITICAL: Incompatible with

strong acids (HCl,

).[1][2]

Critical Hazard Mechanism: The Acid Risk
Why standard disposal protocols fail.

In a typical laboratory, "Organic Waste" carboys often contain traces of acidic quenchers (e.g.,

acetic acid, dilute HCl).[1] If

-Cyclopropylbenzyl alcohol is added to a waste container with significant acid content, the
following mechanism can occur:
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Protonation: The hydroxyl group is protonated.[1][2]

Carbocation Formation: Loss of water generates a cyclopropylcarbinyl cation.[1][2]

Ring Opening: To relieve ring strain, the cation rearranges (typically to a homoallylic cation).

[1][2]

Thermodynamics: This rearrangement releases the stored ring strain energy as heat.[1][2] In

a closed waste drum, this can lead to pressure buildup or solvent boiling.[1][2]

Protocol Rule: Never add neat

-Cyclopropylbenzyl alcohol to a waste container labeled "Acidic Organic Waste."

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment & Segregation
Objective: Prepare the substance for incineration by ensuring it is in a liquid, non-reactive state.

[2]

Assess Purity:

If the substance is pure/neat, do not discard directly.[2][4] It is too viscous and

concentrated.

Action: Dilute to <20% concentration using a compatible non-halogenated solvent (e.g.,

Acetone, Ethanol, or Ethyl Acetate).[1]

Check pH Compatibility:

Verify the receiving waste container is neutral (pH 6–8).[1][2]

Senior Scientist Tip: If you must use a general waste container, add a small amount of

solid Sodium Bicarbonate (

) to the waste stream first to buffer any potential acidity.[2]

Phase 2: Waste Stream Selection
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Select the correct waste stream based on the solvent matrix used in Phase 1.[1][2]

Option A (Preferred): Non-Halogenated Organic Solvent Waste.[1][2]

Destruction Method: Fuel blending followed by high-temperature incineration.[1][2]

Codes: EPA D001 (Ignitable) is standard for the carrier solvent.[1][2]

Option B (If halogenated solvents used): Halogenated Organic Waste.[1][2]

Note: Only use this if you dissolved the compound in DCM or Chloroform.[1][2] This

stream is more expensive to treat.[1][2]

Phase 3: Labeling & Handoff
Standard "Organic Waste" labels are insufficient.[1][2] You must explicitly list the chemical

components.[1][2]

Label Text: "Contains: Acetone (80%),

-Cyclopropylbenzyl alcohol (20%)."[1][2]

Hazard Checkbox: Mark "Irritant" and "Flammable" (due to the acetone).[1][2]

Special Note: Add a user-defined note: "High Ring Strain – Keep away from Strong Acids."

Disposal Decision Matrix (Workflow)
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Figure 1: Operational decision tree for the safe disposal of cyclopropyl carbinols, emphasizing

acid neutralization.

Emergency Spill Procedures
In the event of a spill outside the fume hood.

Evacuate & Ventilate: The compound is an irritant.[1][2] Clear the immediate area.[1][2][5][6]

PPE: Don nitrile gloves (0.11 mm minimum), safety goggles, and a lab coat.[1][2]

Absorb: Use a non-acidic absorbent material (e.g., vermiculite or clay-based "kitty litter").[1]

[2]

Warning: Do not use specific "acid neutralizer" pads unless you are certain they do not

contain strong neutralizing acids themselves.[1][2]

Clean: Scoop absorbed material into a disposable container.[1][2] Wipe the surface with

acetone, then soap and water.[2]

Disposal: Treat the spill debris as solid hazardous waste (Tag: "Contaminated Debris -

Irritant").
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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